Cas no 1006482-40-1 (3-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine)

3-Chloro-4-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine is a versatile intermediate in organic synthesis, particularly valued for its trifluoromethyl and pyrazole functional groups. These structural features contribute to its utility in pharmaceutical and agrochemical applications, where it serves as a key building block for bioactive compounds. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the pyrazole moiety offers a rigid heterocyclic scaffold for molecular interactions. Its amine functionality allows for further derivatization, enabling the synthesis of more complex molecules. This compound is characterized by its high purity and consistent performance, making it a reliable choice for research and industrial-scale synthesis.
3-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine structure
1006482-40-1 structure
Product Name:3-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine
CAS No:1006482-40-1
MF:C7H9ClF3N3
MW:227.61467051506
MDL:MFCD04970070
CID:3059490
PubChem ID:19576785
Update Time:2025-08-05

3-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]propan-1-amine
    • 3-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine
    • GQB48240
    • STK349701
    • AKOS000310703
    • 3-(4-Chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl)propan-1-amine
    • 3-[4-chloro-3-(trifluoromethyl)pyrazol-1-yl]propan-1-amine
    • EN300-229782
    • MFCD04970070
    • 1006482-40-1
    • BBL040001
    • CS-0266512
    • MDL: MFCD04970070
    • Inchi: 1S/C7H9ClF3N3/c8-5-4-14(3-1-2-12)13-6(5)7(9,10)11/h4H,1-3,12H2
    • InChI Key: MXAQSASQEZDCGX-UHFFFAOYSA-N
    • SMILES: ClC1C(C(F)(F)F)=NN(C=1)CCCN

Computed Properties

  • Exact Mass: 227.0437095Da
  • Monoisotopic Mass: 227.0437095Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 43.8Ų

3-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylpropan-1-amine Pricemore >>

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